Cas no 2228095-81-4 (methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate)

• Product Name: methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate
• CAS No: 2228095-81-4
• MF: C₉H₉FN₂O₄
• MW: 228.177165746689
• CID: 6571237
• PubChem ID: 165757555
• Update Time: 2025-06-27

methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate
• 2228095-81-4
• EN300-1805747

• Inchi： 1S/C9H9FN2O4/c1-16-9(13)8(11)5-2-3-7(12(14)15)6(10)4-5/h2-4,8H,11H2,1H3
• InChI Key： FOTSRSPEANKWJN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C(=O)OC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.05463493g/mol
• Monoisotopic Mass: 228.05463493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.1Ų

Additional information on methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate

Methyl 2-Amino-2-(3-Fluoro-4-Nitrophenyl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate, identified by the CAS number 2228095-81-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development and related research areas. In this article, we will delve into the properties, synthesis, and recent advancements associated with methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate, providing a comprehensive understanding of its role in contemporary scientific research.

The chemical structure of methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate is characterized by a central acetate group with a methyl ester moiety. The phenyl ring is substituted with a fluoro group at the 3-position and a nitro group at the 4-position, creating a highly functionalized aromatic system. This arrangement not only imparts unique electronic properties but also enhances the compound's reactivity in various chemical reactions. The presence of both amino and nitro groups introduces additional complexity, making this compound a valuable substrate for exploring regioselective reactions and bioisosteric replacements.

Recent studies have highlighted the potential of methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate as a precursor in the synthesis of bioactive molecules. Researchers have utilized this compound to develop novel analogs with improved pharmacokinetic profiles and enhanced biological activity. For instance, investigations into its role as an intermediate in the synthesis of kinase inhibitors have shown promising results, suggesting its utility in targeted cancer therapies.

One of the most notable advancements involving methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate is its application in medicinal chemistry. Scientists have employed this compound to design molecules with improved solubility and bioavailability, addressing common challenges in drug delivery systems. By leveraging the unique electronic properties of the fluoro and nitro substituents, researchers have successfully synthesized derivatives that exhibit enhanced binding affinity to specific protein targets.

In addition to its role in drug discovery, methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate has been explored for its potential in materials science. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for polymer synthesis and surface modification applications. Recent experiments have demonstrated its utility in creating stimuli-responsive polymers, which could find applications in sensors and drug delivery systems.

From a synthetic perspective, methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate serves as a versatile building block for constructing complex molecular architectures. Its reactivity under various reaction conditions allows chemists to incorporate it into diverse synthetic pathways, enabling the creation of novel compounds with tailored properties. For example, recent research has focused on using this compound as an intermediate in cascade reactions, where multiple transformations occur sequentially to yield highly functionalized products.

Furthermore, the study of methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate has contributed significantly to our understanding of fluorinated aromatic compounds. The fluoro substituent at the 3-position introduces unique electronic effects that influence the compound's reactivity and stability. This has led to insights into the design of more efficient catalysts and reaction conditions for fluorination processes, which are critical in modern organic synthesis.

Recent technological advancements have also facilitated the analysis of methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate at the molecular level. Techniques such as X-ray crystallography and computational modeling have provided detailed insights into its three-dimensional structure and intermolecular interactions. These findings have been instrumental in optimizing synthetic strategies and predicting the behavior of related compounds.

In conclusion, methyl 2-amino-2-(3-fluoro-4-nitrophenyl)acetate represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and materials science, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.